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Compound of Interest

Compound Name:
3-((1r,4r)-4-

Methylcyclohexyl)propanoic acid

CAS No.: 324795-76-8

Cat. No.: B3125438

Get Quote

3-((1r,4r)-4-Methylcyclohexyl)propanoic acid is a molecule of interest in synthetic chemistry

and drug development, featuring a substituted cyclohexane ring—a common motif in

pharmacologically active compounds. The precise characterization of its carbon framework is

essential for confirming its identity, purity, and stereochemistry. Carbon-13 Nuclear Magnetic

Resonance (¹³C NMR) spectroscopy is the definitive analytical technique for this purpose,

providing direct insight into the number of non-equivalent carbon atoms and their electronic

environments.[1][2]

This guide provides a comprehensive, in-depth analysis of the ¹³C NMR spectrum of 3-
((1r,4r)-4-methylcyclohexyl)propanoic acid. We will move beyond a simple interpretation of

the spectrum to discuss the underlying principles, experimental design, and advanced spectral

editing techniques that enable an unambiguous assignment of every carbon atom in the

molecule. The specified (1r,4r) stereochemistry, indicating a trans relationship between the two

substituents on the cyclohexane ring, is a critical factor that profoundly influences the expected

chemical shifts and will be a central focus of our analysis.
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Part 1: Theoretical Framework for Spectral
Prediction
Before acquiring a spectrum, a robust theoretical prediction serves as a hypothesis to be

tested. This involves analyzing the molecule's structure to determine the number of unique

carbon environments and estimating their chemical shifts based on established principles.

Molecular Symmetry and Expected Number of Signals
The first step in analyzing any ¹³C NMR spectrum is to identify the number of unique carbon

signals, which corresponds to the number of non-equivalent carbon atoms in the molecule.[1]

[3] For 3-((1r,4r)-4-methylcyclohexyl)propanoic acid, the presence of a plane of symmetry

that bisects the C1-C4 axis of the cyclohexane ring renders certain carbons chemically

equivalent.

Propanoic Acid Chain: The three carbons of the propanoic acid side chain (the carboxyl

carbon, and the two methylene carbons) are all in unique electronic environments.

Cyclohexane Ring & Methyl Group:

C1 (methine, attached to the side chain) and C4 (methine, attached to the methyl group)

are unique.

C2 and C6 are equivalent due to the plane of symmetry.

C3 and C5 are also equivalent.

The methyl carbon attached to C4 is unique.

Therefore, we anticipate a total of 8 distinct signals in the broadband proton-decoupled ¹³C

NMR spectrum.

Stereochemistry and its Influence on Chemical Shifts
The (1r,4r) configuration dictates that in the most stable chair conformation, both the propanoic

acid substituent and the methyl group will occupy equatorial positions to minimize 1,3-diaxial

interactions. This conformational lock is key to our predictions. The chemical shift of a carbon
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atom in a cyclohexane ring is highly sensitive to its axial or equatorial environment and the

orientation of nearby substituents.[4][5][6] Axial carbons are typically shielded (shifted to a

lower ppm value) compared to their equatorial counterparts due to the γ-gauche effect.[7] Our

predictions will be based on this stable di-equatorial conformation.

Predicted Chemical Shifts (δ) in ppm
The chemical shift of a ¹³C nucleus is primarily influenced by the local electron density.

Electronegative atoms, such as oxygen, withdraw electron density, "deshielding" the nucleus

and shifting its resonance downfield (to a higher ppm value).[8][9][10] Conversely, alkyl groups

are electron-donating, leading to greater shielding.

The following table outlines the predicted chemical shifts for each unique carbon in 3-((1r,4r)-4-
methylcyclohexyl)propanoic acid, with assignments referenced to the structure in Figure 1.
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Carbon Atom Label
Carbon Type
(from DEPT)

Predicted
Chemical Shift
(δ, ppm)

Rationale for
Prediction

Carboxyl C9 C (Quaternary) 178-182

The carbonyl

carbon of a

carboxylic acid is

highly deshielded

due to the two

electronegative

oxygen atoms.

[11][12][13]

Methylene (α to

COOH)
C8 CH₂ 35-40

This CH₂ group

is adjacent to the

electron-

withdrawing

carboxyl group,

causing a

downfield shift

relative to other

aliphatic

carbons.[12]

Methylene (β to

COOH)
C7 CH₂ 30-35

This CH₂ group

is further from

the carboxyl

group and

experiences less

of its deshielding

effect compared

to C8.

Methine (ring, C-

propanoic)

C1 CH 40-45 As a tertiary

carbon (methine)

and being β to

the propanoic

acid chain, it is
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expected in this

region.

Methylene (ring) C2, C6 CH₂ 33-38

Standard

chemical shift for

a methylene

group within a

cyclohexane

ring.

Methylene (ring) C3, C5 CH₂ 28-33

These carbons

are γ to the

propanoic acid

substituent,

which can have a

slight shielding

effect.

Methine (ring, C-

methyl)
C4 CH 30-35

A methine

carbon within the

alkane region of

the spectrum.

Methyl C10 CH₃ 20-25

Typical chemical

shift for a methyl

group attached

to a cyclohexane

ring.

NOTE:These are predictive values. Actual experimental values may vary based on solvent,

concentration, and temperature.

Part 2: Experimental Design and Methodology
A successful analysis hinges on a meticulously executed experiment. The following protocol

represents a self-validating system designed for the unambiguous structural elucidation of the

target molecule.
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Experimental Workflow
The overall workflow is designed to first obtain a general overview of all carbon atoms and then

use spectral editing techniques to classify them, leading to a confident final assignment.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Weigh ~50 mg of
3-((1r,4r)-4-methylcyclohexyl)propanoic acid

Dissolve in ~0.7 mL
of CDCl3

Filter through glass wool
into a 5 mm NMR tube

Broadband Decoupled
¹³C Spectrum

Insert into
Spectrometer

DEPT-135
Spectrum

DEPT-90
Spectrum

Fourier Transform,
Phase & Baseline Correction

Identify all 8
carbon signals from

Broadband Spectrum

Classify C, CH, CH₂, CH₃

using DEPT spectra

Assign signals based on
predicted chemical shifts

Assigned Spectrum &
Structural Confirmation

Final Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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